m-Bromocinnamic acid
m-Bromocinnamic acid
Brand Name:
Vulcanchem
CAS No.:
32862-97-8
VCID:
VC0167283
InChI:
InChI=1S/C9H7BrO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+
SMILES:
C1=CC(=CC(=C1)Br)C=CC(=O)O
Molecular Formula:
C9H7BrO2
Molecular Weight:
227.05 g/mol
m-Bromocinnamic acid
CAS No.: 32862-97-8
Reference Standards
VCID: VC0167283
Molecular Formula: C9H7BrO2
Molecular Weight: 227.05 g/mol
| CAS No. | 32862-97-8 |
|---|---|
| Product Name | m-Bromocinnamic acid |
| Molecular Formula | C9H7BrO2 |
| Molecular Weight | 227.05 g/mol |
| IUPAC Name | (E)-3-(3-bromophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7BrO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+ |
| Standard InChIKey | YEMUSDCFQUBPAL-SNAWJCMRSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)Br)/C=C/C(=O)O |
| SMILES | C1=CC(=CC(=C1)Br)C=CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)Br)C=CC(=O)O |
| Melting Point | 178.0 °C |
| Solubility | 0.00 M |
| Synonyms | 3-bromocinnamic acid 3-bromocinnamic acid, (E)-isomer 3-bromocinnamic acid, monoacid 3-bromocinnamic acid, silver (+1) salt meta-bromocinnamic acid |
| PubChem Compound | 776461 |
| Last Modified | Nov 11 2021 |
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